Cas no 2172518-64-6 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid
• CAS No: 2172518-64-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6339838
• PubChem ID: 165502375
• Update Time: 2025-06-26

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid
• 2172518-64-6
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-N,5-dimethylhexanamido}acetic acid
• EN300-1495103

• Inchi： 1S/C27H34N2O5/c1-18(2)19(12-13-25(30)29(3)16-26(31)32)14-15-28-27(33)34-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,12-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： TVWIOYGASYJZNO-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CCC(N(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid

Recent Advances in the Study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid (CAS: 2172518-64-6)

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid (CAS: 2172518-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2172518-64-6 in the synthesis of peptide-based inhibitors for proteolytic enzymes. The study demonstrated that the compound's structural flexibility allows for the incorporation of various amino acid residues, thereby enabling the design of highly specific enzyme inhibitors. The results indicated a significant improvement in inhibitor potency and selectivity, highlighting the compound's potential in developing next-generation therapeutics for diseases such as cancer and inflammatory disorders.

Another notable research effort, detailed in ACS Chemical Biology, focused on the use of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid in the development of prodrugs. The study revealed that the compound's ability to form stable conjugates with bioactive molecules enhances the pharmacokinetic properties of the resulting prodrugs. This finding opens new avenues for improving drug delivery systems, particularly for compounds with poor bioavailability.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's behavior under various conditions. For instance, a study published in Analytical Chemistry utilized high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize the stability and degradation pathways of 2172518-64-6. The findings provided valuable insights into optimizing storage and handling protocols, ensuring the compound's integrity during experimental procedures.

In summary, the latest research on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}acetic acid underscores its versatility and importance in chemical biology and pharmaceutical sciences. Its applications span from peptide synthesis to prodrug development, with promising implications for therapeutic innovation. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.